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Compound of Interest

Compound Name: 4'-Iodoacetophenone

Cat. No.: B082248 Get Quote

FOR IMMEDIATE RELEASE

This technical whitepaper provides an in-depth overview of the safety information, handling

procedures, and material safety data for 4'-Iodoacetophenone (CAS No. 13329-40-3). This

document is intended for researchers, scientists, and professionals in the drug development

field to ensure safe handling and use of this chemical compound.

Chemical Identification and Physical Properties
4'-Iodoacetophenone, with the molecular formula C₈H₇IO, is a solid crystalline powder.[1][2]

Key physical and chemical properties are summarized in the table below. It is important to note

that some physical properties, such as the boiling point and flash point, are not consistently

reported across various safety data sheets.[3][4]
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Property Value Source(s)

CAS Number 13329-40-3 [3][4][5]

EC Number 236-372-8 [4][6]

Molecular Formula C₈H₇IO [2][5]

Molecular Weight 246.05 g/mol [4][5]

Appearance
White to yellow or brown

crystalline powder
[2][7]

Melting Point 82-89 °C [2][4]

Solubility Easily soluble in water [8]

Storage Class 11 - Combustible Solids [4][9]

Hazard Identification and Classification
4'-Iodoacetophenone is classified as a hazardous chemical.[3] The primary hazards are skin

irritation, serious eye irritation, and potential respiratory irritation.[3][5][10]

GHS Classification:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Serious Eye Irritation 2A / 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

GHS Label Elements:

Pictogram: GHS07 (Exclamation Mark)[5]

Signal Word: Warning[3][5][10]
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Safe Handling and Storage Protocols
Proper handling and storage are crucial to minimize the risks associated with 4'-
Iodoacetophenone.

Handling:

Work in a well-ventilated area.[6][10]

Avoid the formation of dust and aerosols.[5][6]

Avoid contact with skin and eyes.[5][6]

Wear appropriate personal protective equipment (PPE).[3][6]

Wash hands thoroughly after handling.[3][10]

Storage:

Store in a cool, dry, and well-ventilated place.[3][5][6]

Keep the container tightly closed.[3][5][6]

Store locked up.[6][10]

Preparation Handling Post-Handling

Emergency Response

Conduct Risk
Assessment

Select Appropriate
PPE

Ensure Proper
Ventilation

Handle Chemical
(Avoid Dust/Aerosols)

Avoid Skin/Eye
Contact

Provide First Aid
(See Table 5)

If Exposure Occurs

Decontaminate
Work Area

Dispose of Waste
Properly

Store in Cool, Dry,
Ventilated Area

Control Spills
(See Section 6)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b082248?utm_src=pdf-body
https://www.benchchem.com/product/b082248?utm_src=pdf-body
https://www.echemi.com/sds/4-iodoacetophenone-pd181109102713.html
https://www.chemicalbook.com/msds/4-iodoacetophenone.htm
https://www.capotchem.com/doc/viewmsds_13329-40-3.html
https://www.echemi.com/sds/4-iodoacetophenone-pd181109102713.html
https://www.capotchem.com/doc/viewmsds_13329-40-3.html
https://www.echemi.com/sds/4-iodoacetophenone-pd181109102713.html
https://www.fishersci.com/store/msds?partNumber=AC278890050&countryCode=US&language=en
https://www.echemi.com/sds/4-iodoacetophenone-pd181109102713.html
https://www.fishersci.com/store/msds?partNumber=AC278890050&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-iodoacetophenone.htm
https://www.fishersci.com/store/msds?partNumber=AC278890050&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_13329-40-3.html
https://www.echemi.com/sds/4-iodoacetophenone-pd181109102713.html
https://www.fishersci.com/store/msds?partNumber=AC278890050&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_13329-40-3.html
https://www.echemi.com/sds/4-iodoacetophenone-pd181109102713.html
https://www.echemi.com/sds/4-iodoacetophenone-pd181109102713.html
https://www.chemicalbook.com/msds/4-iodoacetophenone.htm
https://www.benchchem.com/product/b082248?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the safe handling of 4'-Iodoacetophenone.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 4'-
Iodoacetophenone:

Protection Type Specification Source(s)

Eye/Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US).

[5][6]

Skin Protection

Impervious clothing and

protective gloves. Gloves

should be inspected prior to

use.

[5][6]

Respiratory Protection

A full-face respirator, a dust

mask (type N95 US), or other

approved respirators should be

used if exposure limits are

exceeded or irritation is

experienced.

[4][5][6]

First-Aid Measures
In case of exposure, follow these first-aid measures and seek medical attention.
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Exposure Route First-Aid Protocol Source(s)

Inhalation

Remove the person to fresh

air. If breathing is difficult, give

oxygen. If not breathing, give

artificial respiration.

[3][5][6]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

[3][5][6]

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[3][5][6]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person.

[3][5][6]

Accidental Release and Fire-Fighting Measures
Accidental Release:

In the event of a spill, personnel should:

Use personal protective equipment.[5][6]

Avoid dust formation.[5][6]

Ensure adequate ventilation.[5][6]

Evacuate personnel to safe areas.[6]

Prevent further leakage or spillage if safe to do so.[6]

Sweep up and shovel the material into a suitable, closed container for disposal.[5]
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Fire-Fighting:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

[6]

Special Hazards: No specific data is available regarding special hazards arising from the

chemical.[6]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[5][6]

Toxicological and Ecological Information
The toxicological and ecological properties of 4'-Iodoacetophenone have not been thoroughly

investigated.[5] No quantitative data on acute toxicity (LD50/LC50), persistence and

degradability, bioaccumulative potential, or mobility in soil is currently available.[6][11]

Disposal Considerations
Dispose of 4'-Iodoacetophenone and its container in accordance with local, regional, and

national regulations.[6] It is recommended to contact a licensed professional waste disposal

service.[5]

This guide is intended to provide comprehensive safety information for 4'-Iodoacetophenone.

It is imperative that all users of this chemical familiarize themselves with this information and

adhere to safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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